Cas no 107929-91-9 (Methanesulfonamide,N-[4-(2-cyanoacetyl)phenyl]-)

Methanesulfonamide,N-[4-(2-cyanoacetyl)phenyl]- Properties

Names and Identifiers

• Methanesulfonamide,N-[4-(2-cyanoacetyl)phenyl]-
• 4-(2-CYANOACETYL)METHANE SULFONANILIDE
• 4CN-MSA
• 4-(Cyanoacetyl)-Methyl Sulphonanilide
• SCHEMBL8075060
• N-[4-(cyanoacetyl)phenyl]methanesulfonamide
• 107929-91-9
• AKOS015914693
• 4-methanesulfonamidobenzoylacetonitrile
• 4-methylsulfonamidobenzoylacetonitrile
• N-[4-(2-cyanoacetyl)phenyl]methanesulfonamide
• methanesulfonamide, N-[4-(2-cyanoacetyl)phenyl]-
• +Expand

• InChIKey： ZCCYQOFDMVUCOQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H10N2O3S/c1-16(14,15)12-9-4-2-8(3-5-9)10(13)6-7-11/h2-5,12H,6H2,1H3
• SMILES： N#CCC(C1=CC=C(NS(=O)(C)=O)C=C1)=O

Computed Properties

• Exact Mass: 238.04100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 238.04121336g/mol
• Heavy Atom Count: 16
• Complexity: 394
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• LogP: 2.30828
• PSA: 95.41000